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Compound of Interest

Compound Name: Cyclofenil diphenol

Cat. No.: B1201950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cyclofenil Diphenol
Cyclofenil is a synthetic, non-steroidal compound classified as a selective estrogen receptor

modulator (SERM).[1][2][3][4] With the chemical formula C₂₃H₂₄O₄ and a molar mass of

approximately 364.441 g·mol⁻¹, it has historically been used in the treatment of menstrual

disturbances and anovulatory infertility stemming from hypothalamic–pituitary–gonadal axis

insufficiency.[1][2][4] As a SERM, cyclofenil exhibits a complex mechanism of action,

functioning as both an agonist and an antagonist of estrogen receptors (ERs) in a tissue-

specific manner.[1][2][4][5][6] This dual activity has made it a subject of interest in steroid

hormone signaling research.

Core Mechanism of Action in Steroid Hormone
Signaling
Cyclofenil diphenol's primary interaction is with estrogen receptors α (ERα) and β (ERβ).[5]

Its function as a SERM is characterized by mixed agonist-antagonist activity, which is

dependent on the specific tissue and the complement of co-regulatory proteins present.[1][2][4]

[5][6]

In the context of the hypothalamic-pituitary-gonadal (HPG) axis, cyclofenil primarily exerts

antiestrogenic effects.[2][7][8] By blocking the negative feedback of endogenous estrogens on
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the hypothalamus and pituitary gland, it can lead to an increase in the secretion of

gonadotropins, namely luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[2][8]

This surge in gonadotropins can, in turn, stimulate follicular development and ovulation in the

ovaries.[4][8]

Beyond its direct receptor interaction, research suggests that cyclofenil can also act as an

allosteric modulator of nuclear hormone receptors.[1] Furthermore, like other bisphenol

compounds, its analogs have been shown to influence the expression of key genes involved in

the steroidogenesis pathway, such as the Steroidogenic Acute Regulatory (StAR) protein,

which is crucial for the transport of cholesterol into the mitochondria—the initial step in steroid

hormone synthesis.[7][9][10]
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In Vitro Steroidogenesis Assay Workflow

1. Culture H295R Cells

2. Plate Cells in Multi-Well Plates

3. Expose to Cyclofenil Analog
+ Stimulant (e.g., Forskolin)

4. Incubate for 48 hours

5. Collect Supernatant and Lyse Cells

6a. Hormone Quantification
(ELISA / LC-MS/MS)

6b. Gene Expression Analysis
(qRT-PCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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